Telomerase reverse transcriptase (672-686)
Description
Telomerase reverse transcriptase
Scientific Research Applications
Telomerase and Cancer Research
Telomerase reverse transcriptase plays a significant role in cancer research. It was initially considered a potential 'fountain of youth' due to its ability to delay the biological clock imposed by telomeres. However, its over-activity in over 90% of tumors necessitates cautious review for its use as a senescence inhibitor. Research has developed many telomerase inhibition strategies targeting cancer therapy, yet paradoxically, telomerase inactivation may contribute to accelerated aging and other effects in HIV treatment. An alternative might be cell-type specific delivery, which is being explored to mitigate these effects (Oliveira Júnior, 2015).
Telomerase's Role in Cellular Environment
Beyond telomere maintenance, telomerase has numerous vital roles within the cellular environment. These roles are crucial in advancing scientific knowledge in areas like cancer research and more. Understanding these roles can lead to significant breakthroughs in various scientific fields (Vicens et al., 2008).
Telomerase in Germline, Tumors, and Immortal Cell Lines
Telomerase activity is detected in the germline, majority of tumors, and immortal cell lines, and at lower levels in several normal cell types. Its expression varies significantly in different tissues and cell types, suggesting that alternative splicing of the telomerase catalytic subunit transcript might be important for regulating its activity, potentially giving rise to proteins with varied biochemical functions (Kilian et al., 1997).
Telomerase in Disease Anticipation
Telomerase's RNA component, mutated in autosomal dominant dyskeratosis congenita, shows disease anticipation in affected families, associated with progressive telomere shortening. This highlights its role in genetic disorders and potential as a target for therapeutic interventions (Vulliamy et al., 2004).
Telomerase in Anticancer Immunotherapy
Telomerase, being a HLA class-I antigen, can stimulate cell-mediated immune response, which is being utilized in anticancer immunotherapy. Various Human Telomerase Reverse Transcriptase (hTERT) derived vaccines have shown effectiveness in targeting cancers without harming non-cancer cells (Kailashiya et al., 2017).
properties
sequence |
RPGLLGASVLGLDDI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Telomerase reverse transcriptase (672-686) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
